Cas no 885069-14-7 (n-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide)
n-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-benzothiazolyl]-
- N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide
- N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-yl]acetamide
- CBVRCXVIFJCOJK-UHFFFAOYSA-N
- N-[6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzothiazol-2-yl]-acetamide
- n-[6-(4,4,5,5-tetramethyl-[1.3,2]dioxaborolan-2-yl)-benzothiazol-2-yl]-acetamide
- N-(6-(4,4,5,5-tetramethyl-1,3,
- SCHEMBL799198
- A10717
- MFCD22571502
- CS-0099934
- DB-027009
- A1-18513
- N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl) acetamide
- AKOS027422970
- AS-55263
- 885069-14-7
- C15H19BN2O3S
- n-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide
-
- MDL: MFCD22571502
- Inchi: 1S/C15H19BN2O3S/c1-9(19)17-13-18-11-7-6-10(8-12(11)22-13)16-20-14(2,3)15(4,5)21-16/h6-8H,1-5H3,(H,17,18,19)
- InChI Key: CBVRCXVIFJCOJK-UHFFFAOYSA-N
- SMILES: S1C(NC(C)=O)=NC2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C12
Computed Properties
- Exact Mass: 318.1209438g/mol
- Monoisotopic Mass: 318.1209438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.7
n-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N905957-50mg |
N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 97% | 50mg |
¥742.50 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N905957-250mg |
N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 97% | 250mg |
¥2,634.30 | 2022-09-01 | |
| abcr | AB494323-100 mg |
N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 100MG |
€965.90 | 2023-04-19 | ||
| Chemenu | CM218025-1g |
N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 97% | 1g |
$*** | 2023-05-29 | |
| Alichem | A059005206-250mg |
N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 97% | 250mg |
$351.52 | 2023-08-31 | |
| Alichem | A059005206-1g |
N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 97% | 1g |
$853.45 | 2023-08-31 | |
| eNovation Chemicals LLC | D583741-50mg |
N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 95% | 50mg |
$500 | 2024-05-24 | |
| eNovation Chemicals LLC | D583741-100mg |
N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 95% | 100mg |
$769 | 2024-05-24 | |
| eNovation Chemicals LLC | K13172-5g |
N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 95% | 5g |
$2000 | 2023-09-03 | |
| eNovation Chemicals LLC | K13172-10g |
N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide |
885069-14-7 | 95% | 10g |
$3000 | 2023-09-03 |
n-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on n-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide
N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide (CAS No. 885069-14-7): A Versatile Boron-Containing Heterocyclic Compound
In the rapidly evolving field of medicinal chemistry and materials science, N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide (CAS No. 885069-14-7) has emerged as a compound of significant interest. This boron-containing heterocycle combines the unique properties of a benzo[d]thiazole core with a pinacol boronate ester functional group, making it valuable for various applications in drug discovery, organic synthesis, and advanced materials.
The molecular structure of N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide features a benzothiazole scaffold substituted at the 6-position with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group and at the 2-position with an acetamide moiety. This combination creates a versatile building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis and materials chemistry.
Recent trends in drug development have shown increased interest in boron-containing compounds, particularly in the context of protease inhibitors and cancer therapeutics. The presence of the pinacol boronate group in CAS 885069-14-7 makes it particularly valuable for creating targeted therapies, as boron can form reversible covalent bonds with biological nucleophiles. Researchers are actively exploring its potential in developing new kinase inhibitors and anti-inflammatory agents.
In materials science, N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide serves as a precursor for constructing π-conjugated systems used in organic electronics. The benzothiazole core contributes to electron transport properties, while the boronate ester allows for efficient cross-coupling to create extended molecular architectures. These features make it promising for applications in OLEDs, organic photovoltaics, and molecular sensors.
The synthetic utility of CAS 885069-14-7 extends to its role in click chemistry and bioconjugation strategies. The acetamide functionality provides a handle for further derivatization, while the boronate ester enables efficient coupling with various aryl halides. This dual functionality has made it particularly valuable in proteomics research and chemical biology applications where selective labeling is required.
From a commercial perspective, the demand for N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide has grown steadily in recent years, driven by expanding research in targeted drug delivery and personalized medicine. Pharmaceutical companies and research institutions are increasingly sourcing this compound for high-throughput screening and lead optimization programs. The global market for such specialty boron compounds is projected to grow significantly as their therapeutic potential becomes more widely recognized.
Quality control and characterization of 885069-14-7 typically involve advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its performance in sensitive applications, particularly in pharmaceutical research where impurity profiles can significantly impact biological activity. Reputable suppliers provide comprehensive analytical data to ensure batch-to-batch consistency.
Environmental and safety considerations for N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound. Storage recommendations typically suggest keeping it in a cool, dry place under inert atmosphere to maintain stability of the boronate ester functionality.
Future research directions for this compound are likely to focus on its application in theranostics (combined therapy and diagnostics) and precision medicine. The unique combination of benzothiazole and boronate functionalities offers opportunities for developing dual-acting molecules that can both treat diseases and provide diagnostic information. Additionally, its potential in creating smart materials that respond to specific biological stimuli is an area of growing interest.
For researchers working with CAS 885069-14-7, recent literature highlights its use in developing PET tracers (Positron Emission Tomography) and fluorescent probes. The compound's ability to participate in various coupling reactions while maintaining biological activity makes it particularly valuable for these applications. Several recent patents have emerged covering derivatives of this core structure for diagnostic and therapeutic applications.
In conclusion, N-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide represents a versatile and valuable compound at the intersection of medicinal chemistry and materials science. Its unique structural features, combining a benzothiazole core with boronate ester and acetamide functionalities, make it a powerful building block for diverse applications. As research continues to uncover new uses for boron-containing compounds, the importance of this specific molecule is likely to grow, particularly in cutting-edge areas like targeted therapy and functional materials.
885069-14-7 (n-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)acetamide) Related Products
- 1244059-50-4(Tert-butyl N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-yl]carbamate)
- 2043401-94-9(5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine)
- 2043402-27-1(N-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-yl]acetamide)
- 1244041-62-0(6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-benzothiazol-2-ylamine)
- 330793-85-6(N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine)
- 1392846-50-2(Tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)carbamate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)